Cas no 1416221-63-0 (2-ethynyl-1,3,4-trifluorobenzene)

• Product Name: 2-ethynyl-1,3,4-trifluorobenzene
• CAS No: 1416221-63-0
• MF: C₈H₃F₃
• MW: 156.104632616043
• CID: 6159366
• PubChem ID: 89287920
• Update Time: 2025-05-27

2-ethynyl-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1,3,4-trifluorobenzene
• 1416221-63-0
• SCHEMBL14249419
• EN300-1791461

• Inchi： 1S/C8H3F3/c1-2-5-6(9)3-4-7(10)8(5)11/h1,3-4H
• InChI Key： LCVPTACLTOVEOC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C#C)F)F

Computed Properties

• Exact Mass: 156.01868458g/mol
• Monoisotopic Mass: 156.01868458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-ethynyl-1,3,4-trifluorobenzene

Comprehensive Overview of 2-Ethynyl-1,3,4-trifluorobenzene (CAS No. 1416221-63-0): Properties, Applications, and Industry Insights

2-Ethynyl-1,3,4-trifluorobenzene (CAS No. 1416221-63-0) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and material science research. This highly functionalized benzene derivative features an ethynyl group and three fluorine atoms strategically positioned on the aromatic ring, offering unique reactivity and physical properties. Researchers are increasingly exploring its potential as a versatile building block in organic synthesis, particularly for developing novel fluorinated materials and bioactive molecules.

The compound's molecular structure combines the electron-withdrawing effects of fluorine substituents with the reactivity of an alkyne functionality, making it valuable for click chemistry applications and cross-coupling reactions. Recent studies highlight its utility in creating advanced polymer materials with enhanced thermal stability and chemical resistance. The growing demand for fluorine-containing compounds in electronics and medicinal chemistry has positioned 2-ethynyl-1,3,4-trifluorobenzene as a compound of interest for multiple industries.

From a synthetic chemistry perspective, the CAS 1416221-63-0 compound offers several advantages. The fluorine atoms influence the compound's electronic properties and lipophilicity, while the ethynyl group serves as an excellent handle for further functionalization through Sonogashira coupling or cycloaddition reactions. These characteristics make it particularly valuable in drug discovery programs where fluorinated analogs often demonstrate improved metabolic stability and membrane permeability.

In material science applications, researchers are investigating 2-ethynyl-1,3,4-trifluorobenzene as a precursor for conductive polymers and liquid crystal materials. The compound's ability to participate in polymerization reactions while imparting fluorinated characteristics to the resulting materials has sparked interest in developing next-generation electronic components. Recent publications have explored its incorporation into organic semiconductors for flexible electronics and OLED technologies.

The safety profile and handling requirements of CAS 1416221-63-0 follow standard laboratory protocols for organofluorine compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling this material. Storage recommendations typically include protection from moisture and oxygen, with many suppliers providing the compound under inert atmosphere to maintain stability.

Market analysts note increasing commercial interest in 2-ethynyl-1,3,4-trifluorobenzene, with several specialty chemical manufacturers now offering this compound at various purity grades. The global fluorochemicals market growth, projected to exceed $30 billion by 2027, is driving expanded research into fluorinated building blocks like this one. Pharmaceutical companies particularly value such high-purity intermediates for their drug development pipelines.

From an environmental perspective, the ecological impact of fluorinated organic compounds remains an active research area. While 2-ethynyl-1,3,4-trifluorobenzene itself hasn't been extensively studied in this regard, the scientific community continues to develop greener synthetic routes and waste minimization strategies for similar compounds. These efforts align with growing industry emphasis on sustainable chemistry practices.

Analytical characterization of CAS 1416221-63-0 typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC analysis for purity determination. The compound's distinctive spectroscopic fingerprints facilitate quality control in research and production settings. Recent advances in analytical techniques have improved detection limits and characterization capabilities for such fluorinated aromatics.

The intellectual property landscape surrounding 2-ethynyl-1,3,4-trifluorobenzene shows growing activity, with patent applications citing its use in various specialty material formulations and pharmaceutical intermediates. Companies investing in fluorine chemistry are actively developing proprietary applications for this and related compounds, particularly in electronic materials and medicinal chemistry domains.

Looking forward, the scientific community anticipates expanded applications for 2-ethynyl-1,3,4-trifluorobenzene as research into fluorine-containing compounds continues to advance. Its combination of structural features and reactivity patterns positions it as a valuable tool for addressing challenges in materials development and drug discovery. Ongoing studies are expected to reveal new dimensions of its utility across chemical and pharmaceutical industries.